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Abstract

Adenosine 2'-PEG-Biotin is a versatile biochemical tool designed for the study of purinergic
signaling, particularly through adenosine receptors. This molecule incorporates three key
functional components: an adenosine moiety for receptor interaction, a polyethylene glycol
(PEG) linker to enhance solubility and provide spatial separation, and a biotin tag for affinity-
based detection and purification. This guide provides a comprehensive overview of the known
physical and chemical properties of Adenosine 2'-PEG-Biotin, detailed experimental protocols
for its use in receptor binding and functional assays, and a discussion of its applications in drug
discovery and molecular research.

Introduction

Adenosine is a ubiquitous purine nucleoside that plays a critical role in numerous physiological
processes by activating four G protein-coupled receptor (GPCR) subtypes: Al, A2A, A2B, and
A3. These receptors are implicated in a wide range of conditions, including cardiovascular
diseases, neurodegenerative disorders, inflammation, and cancer. Consequently, they are
significant targets for therapeutic intervention.

Adenosine 2'-PEG-Biotin is an invaluable molecular probe for investigating the pharmacology
and cellular signaling of these receptors. The adenosine component allows it to mimic the
endogenous ligand, while the PEG linker improves its physicochemical properties and reduces
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steric hindrance. The terminal biotin provides a high-affinity handle for interaction with avidin or

streptavidin, enabling a variety of experimental applications, from receptor binding assays to

affinity purification of receptor complexes.

Physical and Chemical Properties

The physical and chemical properties of Adenosine 2'-PEG-Biotin are summarized in the

table below. While some data for this specific molecule are not publicly available and require

direct experimental determination, the properties of its constituent parts provide a strong

indication of its behavior.

Property

Value

Molecular Formula

C26H40NsOsS

Molecular Weight 624.71 g/mol [1]
CAS Number 362028-97-5[1]
Appearance White to off-white solid
Soluble in water and aqueous buffers. Generally
N soluble in DMSO and DMF. Limited solubility in
Solubility . .
alcohols. Insoluble in non-polar organic solvents
like ether.
Stable for extended periods when stored as a
. solid at -20°C. In solution, stability is dependent
Stability

on pH and temperature. Avoid repeated freeze-
thaw cycles.

Storage Conditions

Store as a solid at -20°C, protected from light

and moisture.[2]

UV-Vis Absorbance (Amax)

Expected to be similar to adenosine, with

maxima around 258 nm.[3]

Purity

Typically >95% as determined by HPLC.

Synthesis and Purification
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While a detailed, step-by-step synthesis protocol for commercially available Adenosine 2'-
PEG-Biotin is proprietary, a general synthetic strategy can be outlined based on established
bioconjugation chemistry. The synthesis would likely involve the coupling of a 2'-amino-
functionalized adenosine derivative with a biotin-PEG-NHS ester.

General Synthetic Workflow
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Synthesis

G'-Amino-2'-deoxyadenosin9 (Biotin-PEG-NHS Ester)
Coupling Reaction
(Amide Bond Formation)
Crude Adenosine
2'-PEG-Biotin

Purification

y

(Reverse-Phase HPLC)

Pure Adenosine
2'-PEG-Biotin

Lyophilization

Final Product
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Gdenosine 2‘-PEG-BiotirD

binds

Radioligand Displacement Assay Workflow

Prepare Reagents
(Membranes, Radioligand,
Test Compound)

y

Set up Assay Plate
(Total, Non-specific,
Competitive Binding)

Filter and Wash

(Scintillation Counting)

Data Analysis
(IC50 and Ki Determination)
Gene Transcription
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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